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Compound of Interest

Compound Name: Promethium

Cat. No.: B1207039

For researchers, scientists, and drug development professionals, the safe handling and
disposal of radioactive materials are paramount. This document provides essential safety and
logistical information for the proper disposal of Promethium (Pm), a beta-emitting radioactive
element. Adherence to these procedures is critical for ensuring personnel safety and regulatory
compliance.

Immediate Safety and Handling Precautions

Promethium, primarily the isotope Promethium-147, is a low-energy beta emitter.[1] While the
external radiation hazard is minimal due to the low penetration of beta particles, internal
exposure through ingestion or inhalation can pose a significant health risk.[2] Therefore,
stringent safety protocols must be followed at all times.

Personal Protective Equipment (PPE):

e Minimum Requirement: Disposable gloves, a lab coat, and safety glasses are mandatory
when handling any quantity of Promethium.[1]

e Dosimetry: Body and ring badges should be worn to monitor radiation exposure. Urine
assays may be necessary following any spills or contamination incidents to assess internal
exposure.[1]

Work Area and Contamination Control:
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» Designated Areas: All work with Promethium should be conducted in designated and clearly
labeled radioactive material work areas.

» Shielding: Due to its low-energy beta emissions, 0.2 mm of plastic can effectively serve as
shielding.[1]

e Monitoring: A Geiger-Mueller (GM) pancake probe should be used to monitor work areas,
hands, and clothing for contamination during and after handling Promethium-147.[1]

» ALARA Principle: All procedures should be planned to minimize exposure time and
radioactive waste generation, adhering to the As Low As Reasonably Achievable (ALARA)
principle.[1]

Quantitative Data for Promethium-147

The following table summarizes key quantitative data for Promethium-147, crucial for safe
handling and disposal planning.

Property Value Reference

Half-Life 2.6 years [1]

Radiation Type Beta Emitter [1]

Shielding Requirement 0.2 mm of plastic [1]

Labeling Quantity (NRC) > 10 uCi [3]

Category 2 Threshold 400 TBq (10,800 Ci) [4]

Category 1 Threshold 40,000 TBq (1,080,000 Ci) [4]

DOT Al Value (Special Form) 40 TBq (1100 Ci) U.S. DOT Regulations
DOT A2 Value (Normal Form) 0.4 TBq (11 Ci) U.S. DOT Regulations

Step-by-Step Disposal Protocol

The disposal of Promethium-containing waste must comply with strict regulatory standards.[5]
The following protocol outlines the necessary steps for proper disposal from a laboratory
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setting.
1. Waste Segregation:

o Immediately upon generation, segregate radioactive waste from all other waste streams
(chemical, biological, general).

o Further segregate Promethium waste based on its physical form:

o Dry Solid Waste: Includes contaminated gloves, paper towels, plasticware, and other solid
materials.

o Liquid Waste: Includes aqueous solutions and scintillation fluids containing Promethium.
o Sharps Waste: Includes contaminated needles, scalpels, and glass.

2. Waste Packaging and Labeling:

e Dry Solid Waste:
o Place in a designated, rigid, and leak-proof container lined with two plastic bags.[6]

o The container must be clearly labeled with the radiation symbol, the words "Caution,
Radioactive Material,” and the isotope (Promethium-147).[6]

e Liquid Waste:
o Collect in a shatter-resistant, leak-proof container (plastic is preferred).[6]
o The container must be kept in secondary containment to prevent spills.[6]

o Do not mix with other chemical or biological waste unless it is designated as "mixed
waste."

o Label the container with the radiation symbol, the isotope, the approximate activity, and
the chemical composition.

e Sharps Waste:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1207039?utm_src=pdf-body
https://www.benchchem.com/product/b1207039?utm_src=pdf-body
https://ehs.cornell.edu/environmental-compliance/hazardous-materials-waste/radioactive-waste
https://www.benchchem.com/product/b1207039?utm_src=pdf-body
https://ehs.cornell.edu/environmental-compliance/hazardous-materials-waste/radioactive-waste
https://ehs.cornell.edu/environmental-compliance/hazardous-materials-waste/radioactive-waste
https://ehs.cornell.edu/environmental-compliance/hazardous-materials-waste/radioactive-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Place in a designated, puncture-proof sharps container that is also labeled for radioactive
waste.

3. Waste Storage:
o Store all radioactive waste in a secure, designated area with restricted access.
e The storage area should be clearly marked with "Caution, Radioactive Material."

e Maintain an accurate inventory of all stored radioactive waste, including the date of
generation, isotope, activity, and waste form.[1]

4. Waste Disposal Request and Pickup:

» Contact your institution's Environmental Health and Safety (EHS) or Radiation Safety Officer
(RSO) to schedule a waste pickup.[7]

e Provide the EHS/RSO with a complete inventory of the waste to be collected.

e Do not attempt to dispose of Promethium waste through standard trash or sanitary sewer
systems.

5. Transportation and Final Disposal:

o Transportation of radioactive waste is regulated by the Department of Transportation (DOT)
and the Nuclear Regulatory Commission (NRC).[7]

 Your institution's EHS/RSO will manage the packaging, labeling, and documentation required
for compliant transportation to a licensed low-level radioactive waste disposal facility.

Promethium Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Promethium
waste from a laboratory setting.
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Caption: Workflow for the safe disposal of Promethium waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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